Cas no 2228546-48-1 (3-(2,6-difluoro-3-nitrophenyl)propanal)

• Product Name: 3-(2,6-difluoro-3-nitrophenyl)propanal
• CAS No: 2228546-48-1
• MF: C₉H₇F₂NO₃
• MW: 215.153589487076
• CID: 6402851
• PubChem ID: 165778907
• Update Time: 2025-11-07

3-(2,6-difluoro-3-nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-3-nitrophenyl)propanal
• 2228546-48-1
• EN300-1800371

• Inchi： 1S/C9H7F2NO3/c10-7-3-4-8(12(14)15)9(11)6(7)2-1-5-13/h3-5H,1-2H2
• InChI Key： SBCBHIQJYOQGSB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CCC=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.03939941g/mol
• Monoisotopic Mass: 215.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.9Ų

Additional information on 3-(2,6-difluoro-3-nitrophenyl)propanal

Exploring the Chemical Properties and Applications of 3-(2,6-Difluoro-3-Nitrophenyl)Propanal (CAS No. 2228546-48-1)

3-(2,6-Difluoro-3-nitrophenyl)propanal, also known by its CAS registry number 2228546-48-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a propanal group with a substituted phenyl ring containing fluoro and nitro substituents. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

The synthesis of 3-(2,6-difluoro-3-nitrophenyl)propanal typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing both time and cost while maintaining the quality of the final product. These improvements have made the compound more accessible for research and industrial applications.

In terms of physical properties, 3-(2,6-difluoro-3-nitrophenyl)propanal exhibits a melting point of approximately 78°C and a boiling point around 155°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various solution-based reactions. The compound's UV-vis spectrum shows strong absorption bands in the range of 270-300 nm, indicative of its conjugated system.

The electronic properties of 3-(2,6-difluoro-3-nitrophenyl)propanal are heavily influenced by the electron-withdrawing groups present on the phenyl ring. The nitro group at position 3 significantly reduces electron density in the aromatic ring, while the two fluoro substituents at positions 2 and 6 introduce additional electron-withdrawing effects through both inductive and resonance mechanisms. This makes the compound highly reactive towards nucleophilic attacks, particularly at the aldehyde group.

In recent years, researchers have explored the potential of 3-(2,6-difluoro-3-nitrophenyl)propanal as a precursor for synthesizing advanced materials with tailored functionalities. For instance, studies have demonstrated its utility in forming coordination polymers with metal ions such as copper(II) and zinc(II), leading to materials with applications in gas sensing and catalysis.

Beyond materials science, this compound has shown promise in pharmaceutical research. Its ability to form stable complexes with biologically relevant metal ions has led to investigations into its potential as an anti-inflammatory or anticancer agent. Preclinical studies suggest that derivatives of this compound may exhibit selective cytotoxicity against cancer cells while sparing normal cells.

The environmental impact of 3-(2,6-difluoro-3-nitrophenyl)propanal is another area receiving attention from researchers. Assessments indicate that under aerobic conditions, the compound undergoes rapid biodegradation due to the susceptibility of its aldehyde group to microbial attack. This suggests that it poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, 3-(2,6-difluoro-3-nitrophenyl)propanal (CAS No. 2228546-48-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for advancing research in pharmaceuticals, materials science, and environmental chemistry.